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Compound of Interest

Compound Name: 4-Amino-3-bromoisoquinoline

Cat. No.: B112583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

currently available for 4-Amino-3-bromoisoquinoline (CAS No: 40073-37-8). The information

herein is compiled from publicly accessible safety data sheets of structurally similar

compounds, and databases. This document is intended to support risk assessment and the

implementation of safe handling procedures in a laboratory or drug development setting.

Chemical and Physical Properties
Property Value Source

CAS Number 40073-37-8 Pharmaffiliates

Molecular Formula C₉H₇BrN₂ United States Biological[1]

Molecular Weight 223.07 g/mol United States Biological[1]

Appearance Solid Sigma-Aldrich[2]

Storage Temperature -20°C United States Biological[1]

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4-Amino-3-bromoisoquinoline is classified as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b112583?utm_src=pdf-interest
https://www.benchchem.com/product/b112583?utm_src=pdf-body
https://www.usbio.net/biochemicals/430219/
https://www.usbio.net/biochemicals/430219/
https://www.sigmaaldrich.com/US/en/product/aldrich/bbo000629
https://www.usbio.net/biochemicals/430219/
https://www.benchchem.com/product/b112583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

Source: PubChem[3]

Signal Word: Warning

Hazard Pictograms:

alt text

Toxicological Information
Specific quantitative toxicological data, such as LD50 values for 4-Amino-3-
bromoisoquinoline, are not readily available in the public domain. The hazard assessment is

therefore based on the GHS classification derived from notifications to ECHA and data from

structurally related compounds.

Potential Mechanism of Action and Toxicological
Pathways
While specific studies on the toxicological pathways of 4-Amino-3-bromoisoquinoline are not

available, the broader class of 4-aminoquinolines is known to exert biological effects through

various mechanisms. A plausible, yet unverified, hypothesis for the toxicity of 4-Amino-3-
bromoisoquinoline could involve the disruption of lysosomal function.[4] 4-Aminoquinolines

are known to accumulate in lysosomes, leading to an increase in lysosomal pH and inhibition of

lysosomal enzymes. This can disrupt cellular processes such as autophagy and endocytosis,

potentially leading to cytotoxicity.
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The presence of a bromine atom on the isoquinoline ring may also contribute to its toxicity

profile, potentially through mechanisms such as metabolic activation to reactive intermediates.

However, without specific experimental data, this remains speculative.

Exposure Routes

Adverse Effects

Potential Cellular Mechanism (Hypothesized)

Ingestion

Gastrointestinal Irritation
H302

Cellular Uptake

Inhalation

Respiratory Tract Irritation
H335

Dermal Contact Skin Irritation
H315

Serious Eye Irritation
H319 (on contact)

Lysosomal Accumulation Increased Lysosomal pH Inhibition of Lysosomal Enzymes Disruption of Autophagy/Endocytosis Cytotoxicity

Click to download full resolution via product page

Caption: Hypothesized toxicological pathway of 4-Amino-3-bromoisoquinoline.

Handling and Storage
Engineering Controls:

Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially

when handling the solid material to avoid dust inhalation.

Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: If dusts are generated, a NIOSH-approved particulate respirator is

recommended.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C.[1]

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison control center or

seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash contaminated clothing

before reuse. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of 4-Amino-3-
bromoisoquinoline are not publicly available. However, standard OECD guidelines for

chemical safety testing would be appropriate for generating such data. These would include:

Acute Oral Toxicity: OECD Test Guideline 423

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro) or 404 (In Vivo)

Serious Eye Damage/Irritation: OECD Test Guideline 492 (In Vitro) or 405 (In Vivo)
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In Vitro Assessment In Vivo AssessmentADME/PK Studies

Ames Test (Mutagenicity) Micronucleus Test (Clastogenicity) Cell Viability Assays (e.g., MTT, LDH) Acute Toxicity Studies (Oral, Dermal, Inhalation)

GHS Hazard Classification

Determine LD50/LC50

Skin and Eye Irritation Studies

Assess Irritation Potential

In Vitro Metabolism (Microsomes, Hepatocytes)

Pharmacokinetic Studies in Animal Models

4-Amino-3-bromoisoquinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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